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Compound of Interest

Compound Name:
Methyl 5-bromo-2-formylpyridine-

3-carboxylate

CAS No.: 1710703-03-9

Cat. No.: B3109290

Get Quote

Welcome to the comprehensive technical support guide for researchers, scientists, and drug

development professionals working with 2-formylpyridine and its derivatives. This resource is

designed to provide you with in-depth, field-proven insights into the challenges posed by the

moisture sensitivity of these valuable compounds and to offer practical solutions for successful

experimentation.

Introduction: The "2-Pyridyl Problem" and the Role
of Water
2-Formylpyridine is a versatile building block in organic synthesis, crucial for the preparation of

a wide range of biologically active molecules and ligands for coordination chemistry.[1][2]

However, its utility is often hampered by its sensitivity to moisture, a facet of what is sometimes

referred to as the "2-pyridyl problem" in broader synthetic contexts.[3] This guide will demystify

the issues surrounding the handling of 2-formylpyridine and equip you with the knowledge and

protocols to mitigate moisture-related complications in your research.
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Frequently Asked Questions (FAQs)
Here we address some of the most common initial questions regarding the handling and

storage of 2-formylpyridine.

Q1: Why is 2-formylpyridine so sensitive to moisture?

A1: The primary reason for the moisture sensitivity of 2-formylpyridine is its propensity to form a

gem-diol hydrate through the reversible addition of water to the aldehyde functional group. The

electrophilic carbon of the formyl group is susceptible to nucleophilic attack by water. This

equilibrium between the aldehyde and its hydrate can be influenced by factors such as

temperature and pH.[4] The presence of the pyridine nitrogen can also play a role in the

molecule's interaction with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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